5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide

• IUPAC Name: 5-amino-2-chloro-N-(6-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C13H12ClN3O/c1-8-3-2-4-12(16-8)17-13(18)10-7-9(15)5-6-11(10)14/h2-7H,15H2,1H3,(H,16,17,18)
• InChI Key: NLYHRTFZKLRKPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=C(C=CC(=C2)N)Cl
• Molecular Formula: C13H12ClN3O
• Molecular Weight: 261.70 g/mol

Description

5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known by its chemical name, ACY-1215, and it belongs to a class of compounds known as histone deacetylase inhibitors (HDAC inhibitors). HDAC inhibitors have been shown to have a variety of effects on cellular processes, including gene expression, cell differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of 5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide is related to its ability to inhibit HDAC enzymes. HDAC enzymes are responsible for removing acetyl groups from histone proteins, which can lead to changes in gene expression. By inhibiting HDAC enzymes, HDAC inhibitors like 5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide can alter gene expression and have downstream effects on cellular processes.
Biochemical and Physiological Effects
5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer effects, this compound has been shown to have anti-inflammatory effects and to improve cognitive function in animal models. HDAC inhibitors like 5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide have also been studied for their potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide in lab experiments is its specificity for HDAC enzymes. This compound has been shown to selectively inhibit HDAC6, which is involved in a variety of cellular processes. However, one limitation of using HDAC inhibitors like 5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide is the potential for off-target effects. HDAC enzymes have many non-histone targets, and the use of HDAC inhibitors can lead to unintended consequences.

Future Directions

There are many potential future directions for research on 5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide and other HDAC inhibitors. One area of research that is currently being explored is the use of HDAC inhibitors in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another area of research is the development of more selective HDAC inhibitors that target specific HDAC enzymes. Additionally, HDAC inhibitors are being studied for their potential use in the treatment of other diseases, such as inflammatory and neurodegenerative diseases.

Scientific Research Applications

5-amino-2-chloro-N-(6-methyl-2-pyridinyl)benzamide has been studied for its potential use in a variety of scientific research applications. One area of research where this compound has shown promise is in the treatment of cancer. HDAC inhibitors have been shown to have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting angiogenesis.